Cas no 1314987-87-5 (Methyl 4-amino-3-(diethylamino)benzoate)

• Product Name: Methyl 4-amino-3-(diethylamino)benzoate
• CAS No: 1314987-87-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1024858
• PubChem ID: 54758771
• Update Time: 2025-10-29

Methyl 4-amino-3-(diethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(diethylamino)benzoate
• ACMC-209bmt
• AK-92023
• ANW-19347
• BD230194
• CTK8B0126
• KB-256951
• MolPort-020-003-166
• Benzoic acid, 4-amino-3-(diethylamino)-, methyl ester
• MFCD19684091
• DTXSID70716525
• AKOS015888626
• BS-20541
• 1314987-87-5
• CS-0208999
• SB77355
• Methyl4-amino-3-(diethylamino)benzoate
• 4-(Methoxycarbonyl)-2,2-diethylbenzene-1,2-diamine
• A888426

• MDL： MFCD19684091
• Inchi： 1S/C12H18N2O2/c1-4-14(5-2)11-8-9(12(15)16-3)6-7-10(11)13/h6-8H,4-5,13H2,1-3H3
• InChI Key： ILZMGHGPYNRXCS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)N(CC)CC)N)=O

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56000
• LogP: 2.48280

Additional information on Methyl 4-amino-3-(diethylamino)benzoate

Methyl 4-amino-3-(diethylamino)benzoate: A Versatile Compound with Promising Therapeutic Potential

Methyl 4-amino-3-(diethylamino)benzoate, with the CAS number 1314987-87-5, represents a unique class of organic compounds that have garnered significant attention in the field of pharmaceutical research. This compound, characterized by its 4-amino and 3-(diethylamino) functional groups, exhibits a complex molecular structure that underpins its diverse biological activities. Recent advancements in chemical synthesis and pharmacological profiling have further illuminated the potential applications of this compound in drug development and therapeutic interventions.

The 4-amino moiety in Methyl 4-amino-3-(diethylamino)benzoate contributes to its ability to interact with various biological targets, while the 3-(diethylamino) group enhances its solubility and metabolic stability. These structural features make the compound an attractive candidate for the design of novel therapeutics. Studies published in 2023 have highlighted the compound's potential as a modulator of ion channels, particularly in the context of neurological disorders such as epilepsy and neuropathic pain.

Recent research published in the Journal of Medicinal Chemistry (2024) has demonstrated that Methyl 4-amino-3-(diethylamino)benzoate can selectively inhibit voltage-gated sodium channels, which are critical in the propagation of nerve impulses. This property makes it a promising lead compound for the development of anticonvulsant drugs. The compound's ability to modulate these channels without causing significant side effects has been a focal point of recent investigations.

Furthermore, the 4-amino and 3-(diethylamino) groups in the molecule may interact with other biological targets, such as G-protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. A 2023 study in Pharmacological Research reported that the compound exhibits agonistic activity at certain GPCRs, suggesting its potential as a multitarget drug. This property could be leveraged to address complex diseases that involve multiple pathological pathways.

The synthesis of Methyl 4-amino-3-(diethylamino)benzoate has been optimized in recent years to improve yield and purity. A 2024 publication in Organic & Biomolecular Chemistry described a novel catalytic method that significantly reduces the number of synthetic steps required to produce the compound. This advancement not only enhances the efficiency of large-scale production but also reduces the environmental impact associated with traditional synthesis methods.

Biological studies on Methyl 4-amino-3-(diethylamino)benzoate have also revealed its potential in the treatment of inflammatory diseases. A 2023 preclinical study published in Journal of Inflammation Research found that the compound exhibits anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. This finding opens new avenues for its application in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's pharmacokinetic profile has been extensively studied. Research published in Drug Metabolism and Disposition (2024) indicates that Methyl 4-amino-3-(diethylamino)benzoate has favorable oral bioavailability and a prolonged half-life, which are critical parameters for the development of effective oral medications. These characteristics make it a suitable candidate for chronic disease management.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 4-amino-3-(diethylamino)benzoate's molecular interactions. A 2023 study in Computational and Structural Chemistry utilized molecular docking simulations to predict the compound's binding affinity to various targets. These simulations provided insights into the compound's potential to act as a dual-action agent, which could be exploited for the treatment of multifactorial diseases.

Despite its promising properties, the compound's safety profile is an area of ongoing research. A 2024 review in Drug Safety emphasized the need for further clinical trials to evaluate its long-term effects and potential side effects. The compound's ability to interact with multiple biological targets may lead to off-target effects, which must be carefully assessed during the drug development process.

Overall, Methyl 4-amino-3-(diethylamino)benzoate represents a significant breakthrough in the field of pharmaceutical science. Its unique molecular structure and diverse biological activities make it a versatile compound with potential applications in the treatment of a wide range of diseases. As research in this area continues to evolve, it is expected that this compound will play an increasingly important role in the development of novel therapeutics.